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Compound of Interest

Compound Name: Tridecyl methane sulfonate

Cat. No.: B15601511

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for
Tridecyl methanesulfonate (CAS No. 62732-69-8) is readily available in the public domain. The
following guide is based on the known hazards of analogous short-chain alkyl
methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate
(EMS). Alkyl esters of methanesulfonic acid are a class of compounds with the potential for
significant health hazards, including genotoxicity, mutagenicity, and carcinogenicity.[1][2]
Therefore, Tridecyl methanesulfonate should be handled with extreme caution, assuming it
possesses similar hazardous properties.

Executive Summary

This technical guide provides an in-depth overview of the potential safety and handling
precautions for Tridecyl methanesulfonate. Due to the absence of specific data for this long-
chain alkyl methanesulfonate, this document extrapolates information from well-studied,
analogous compounds. Researchers, scientists, and drug development professionals should
use this guide as a starting point for a rigorous safety assessment and the implementation of
stringent safety protocols.

Hazard Identification and Classification

Based on the hazard profile of related alkyl methanesulfonates, Tridecyl methanesulfonate
should be considered a hazardous substance. The primary concerns are its potential as a DNA
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alkylating agent, which can lead to mutagenic and carcinogenic effects.[1][2]

Table 1: Postulated GHS Classification for Tridecyl Methanesulfonate

Hazard Class Hazard Category Postulated H-Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

H319: Causes serious eye

o Category 2A o
Irritation irritation.
) o H317: May cause an allergic
Skin Sensitization Category 1 ] )
skin reaction.
o H340: May cause genetic
Germ Cell Mutagenicity Category 1B
defects.
Carcinogenicity Category 1B H350: May cause cancer.
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 . )
fertility or the unborn child.
Hazardous to the Aquatic ) o )
) H411: Toxic to aquatic life with
Environment, Long-term Category 2

Hazard

long lasting effects.

GHS Labeling Workflow
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Caption: Postulated GHS labeling process for Tridecyl methanesulfonate.

Physical and Chemical Properties

Specific physical and chemical properties for Tridecyl methanesulfonate are not well-
documented. The following table provides estimated values based on its chemical structure
and data from related compounds.

Table 2: Estimated Physical and Chemical Properties of Tridecyl Methanesulfonate
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Estimated
Property ) Source/Analogy
Valuel/lnformation
CAS Number 62732-69-8 -
Molecular Formula C14H3003S -
Molecular Weight 278.45 g/mol -
Likely a colorless to yellowish Analogy with other long-chain
Appearance o ) ]
liquid or low-melting solid esters
od No data available, likely faint Analogy with other
or
or pungent methanesulfonates
Boiling Point No data available -
Melting Point No data available -
- Insoluble in water; soluble in General property of long-chain
Solubility

organic solvents

esters

Toxicological Information

There is no specific toxicological data for Tridecyl methanesulfonate. However, the toxicity of

alkyl methanesulfonates is primarily due to their ability to alkylate DNA.[1] Short-chain alkyl

methanesulfonates are known mutagens and carcinogens in animal studies.[3] It is prudent to

assume that Tridecyl methanesulfonate may exhibit similar toxicological properties.

Table 3: Postulated Toxicological Profile of Tridecyl Methanesulfonate
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Toxicological Endpoint

Postulated Effect

Basis of Postulation

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed. Potential
for dermal and inhalation

toxicity.

Analogy with short-chain alkyl

methanesulfonates.

Skin Corrosion/Irritation

Causes skin irritation.

Analogy with short-chain alkyl

methanesulfonates.

Serious Eye Damage/Irritation

Causes serious eye irritation.

Analogy with short-chain alkyl

methanesulfonates.

Respiratory or Skin

Sensitization

May cause an allergic skin

reaction.

Analogy with short-chain alkyl

methanesulfonates.

Germ Cell Mutagenicity

May cause genetic defects.

Known property of alkyl

methanesulfonates.[1][2]

Carcinogenicity

May cause cancer.

Known property of alkyl

methanesulfonates.[1][2]

Reproductive Toxicity

Suspected of damaging fertility
or the unborn child.

Analogy with short-chain alkyl

methanesulfonates.

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.

Analogy with other irritating

chemicals.

Specific Target Organ Toxicity
(Repeated Exposure)

Potential for target organ
damage on repeated

exposure.

General concern for hazardous

substances.

Aspiration Hazard

No data available.

Signaling Pathway of Alkylating Agent Induced DNA Damage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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